Cas no 877998-72-6 (1H-Indole-2-carboxamide, 5-(methylamino)-)

• Product Name: 1H-Indole-2-carboxamide, 5-(methylamino)-
• CAS No: 877998-72-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 4279012
• Update Time: 2025-05-26

1H-Indole-2-carboxamide, 5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide, 5-(methylamino)-

• Inchi： 1S/C10H11N3O/c1-12-7-2-3-8-6(4-7)5-9(13-8)10(11)14/h2-5,12-13H,1H3,(H2,11,14)
• InChI Key： KIFXBRNRKDGZKL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(NC)C=C2)C=C1C(N)=O

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 525.7±30.0 °C(Predicted)
• pka: 15.91±0.30(Predicted)

Additional information on 1H-Indole-2-carboxamide, 5-(methylamino)-

1H-Indole-2-carboxamide, 5-(methylamino)-: A Comprehensive Overview

The compound with CAS No 877998-72-6, commonly referred to as 1H-Indole-2-carboxamide, 5-(methylamino)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is a heterocyclic aromatic structure with a nitrogen atom at position 1. The indole moiety is known for its versatility and wide-ranging applications in drug discovery and chemical synthesis. The 5-(methylamino) substituent adds further complexity and functionality to the molecule, making it a subject of interest for researchers exploring its potential in various therapeutic areas.

Recent studies have highlighted the importance of 1H-indole derivatives in medicinal chemistry. The indole ring's ability to form hydrogen bonds and its π-electron-rich nature make it an ideal scaffold for designing bioactive molecules. The 5-(methylamino) group introduces additional electron-donating properties, which can enhance the molecule's interactions with biological targets. This makes 1H-indole-2-carboxamide, 5-(methylamino)- a promising candidate for drug development, particularly in areas such as anti-inflammatory, anticancer, and neuroprotective therapies.

One of the most notable advancements in the study of this compound involves its role in targeting protein kinases. Protein kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Research has shown that 1H-indole derivatives can act as inhibitors of specific kinase enzymes, potentially offering a novel approach to treating diseases associated with kinase overactivity.

Moreover, the carboxamide group in 1H-indole-2-carboxamide, 5-(methylamino)- contributes to its solubility and bioavailability. This property is crucial for drug candidates as it ensures effective delivery to target sites within the body. Recent computational studies have also explored the molecular docking properties of this compound, revealing potential binding affinities to key therapeutic targets such as G-protein coupled receptors (GPCRs) and nuclear receptors.

The synthesis of 1H-indole-2-carboxamide, 5-(methylamino)- involves a multi-step process that typically begins with the preparation of indole derivatives followed by functionalization at specific positions. Researchers have optimized synthetic routes to improve yield and purity, making this compound more accessible for large-scale studies. Innovations in catalytic methods and green chemistry have further enhanced the sustainability of its production.

In terms of pharmacokinetics, studies have demonstrated that 1H-indole-2-carboxamide, 5-(methylamino)- exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests potential for systemic delivery. However, further investigations are required to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as a drug candidate.

The application of 1H-indole derivatives extends beyond pharmacology into materials science and catalysis. For instance, the indole moiety can serve as a ligand in metal complexes, offering unique catalytic properties for organic transformations. The presence of the 5-(methylamino) group may further enhance these properties by providing additional coordination sites or stabilizing metal centers.

In conclusion, 1H-indole-2-carboxamide, 5-(methylamino)- represents a compelling molecule with diverse applications across multiple scientific disciplines. Its structural features make it an attractive candidate for drug discovery and material science innovations. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in medicine and technology.